Cas no 2034577-87-0 (2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine)

• Product Name: 2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine
• CAS No: 2034577-87-0
• MF: C₁₄H₁₅N₅O₃
• MW: 301.3006
• CID: 5353046
• Update Time: 2025-05-20

2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• [3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-pyrazin-2-ylmethanone
• (3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(pyrazin-2-yl)methanone
• 2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine

• Inchi： 1S/C14H15N5O3/c1-21-12-13(18-6-5-17-12)22-10-2-7-19(9-10)14(20)11-8-15-3-4-16-11/h3-6,8,10H,2,7,9H2,1H3
• InChI Key： QSZQZRMLZGDDCC-UHFFFAOYSA-N
• SMILES： O(C1C(=NC([H])=C([H])N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C2C([H])=NC([H])=C([H])N=2)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• XLogP3: -0.1
• Topological Polar Surface Area: 90.3

Additional information on 2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine

Research Brief on 2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine (CAS: 2034577-87-0)

The compound 2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine (CAS: 2034577-87-0) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring a unique pyrazine-pyrrolidine scaffold, has attracted significant attention due to its potential pharmacological properties and structural versatility for drug design.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a kinase inhibitor scaffold. The molecular architecture of 2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine presents multiple sites for structural modification, making it an attractive template for structure-activity relationship (SAR) studies in drug discovery programs targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this core structure exhibit potent inhibitory activity against several clinically relevant protein kinases. The research team employed a combination of computational modeling and biochemical assays to elucidate the binding mode of these compounds, revealing key interactions with the ATP-binding pocket of target kinases. These findings suggest potential applications in oncology therapeutics, particularly for cancers driven by dysregulated kinase signaling pathways.

Further pharmacological evaluation has shown that 2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine displays favorable drug-like properties, including moderate solubility and metabolic stability. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates that the compound has acceptable pharmacokinetic parameters for further development, though optimization of certain properties may be required for specific therapeutic applications.

Current research directions include exploring the compound's potential in combination therapies and investigating its off-target effects. Preliminary data suggest possible synergistic effects when combined with existing chemotherapeutic agents, though more comprehensive studies are needed to validate these observations. The compound's unique structural features also make it a candidate for probe development in chemical biology studies aimed at understanding cellular signaling networks.

From a synthetic chemistry perspective, recent advancements have improved the yield and purity of 2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine production. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that reduces the number of steps while maintaining high enantiomeric purity, addressing previous challenges in large-scale preparation of this compound.

As research progresses, the scientific community anticipates that 2-methoxy-3-{[1-(pyrazine-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine and its derivatives may enter preclinical development within the next 2-3 years, pending successful completion of current investigative studies. The compound represents an exciting example of how innovative chemical scaffolds can lead to new therapeutic opportunities in precision medicine.